5-(2-fluorobenzoyl)-1-methyl-1H-pyrrole-2-carboxylic acid
Overview
Description
5-(2-Fluorobenzoyl)-1-methyl-1H-pyrrole-2-carboxylic acid (FBMP) is a synthetic organic compound that has a wide range of applications in scientific research. FBMP is a versatile compound that has a unique combination of properties, including the ability to act as an inhibitor of enzymes, a substrate for enzyme-catalyzed reactions, and a fluorescent probe for biochemical studies. FBMP is also used as a reagent in organic synthesis.
Scientific Research Applications
5-(2-fluorobenzoyl)-1-methyl-1H-pyrrole-2-carboxylic acid has several applications in scientific research. It can act as an inhibitor of enzymes, a substrate for enzyme-catalyzed reactions, and a fluorescent probe for biochemical studies. 5-(2-fluorobenzoyl)-1-methyl-1H-pyrrole-2-carboxylic acid is also used as a reagent in organic synthesis.
Mechanism of Action
5-(2-fluorobenzoyl)-1-methyl-1H-pyrrole-2-carboxylic acid acts as an inhibitor of enzymes by binding to the active site of the enzyme and blocking the binding of the substrate. 5-(2-fluorobenzoyl)-1-methyl-1H-pyrrole-2-carboxylic acid can also act as a substrate for enzyme-catalyzed reactions by binding to the active site of the enzyme and providing a reactive site for the enzyme to catalyze the reaction. 5-(2-fluorobenzoyl)-1-methyl-1H-pyrrole-2-carboxylic acid can also act as a fluorescent probe for biochemical studies by emitting light when exposed to light of a specific wavelength.
Biochemical and Physiological Effects
5-(2-fluorobenzoyl)-1-methyl-1H-pyrrole-2-carboxylic acid has been shown to have several biochemical and physiological effects. It has been shown to inhibit the activity of enzymes involved in the metabolism of drugs and other compounds. In addition, 5-(2-fluorobenzoyl)-1-methyl-1H-pyrrole-2-carboxylic acid has been shown to have anti-inflammatory, anti-cancer, and anti-oxidant properties.
Advantages and Limitations for Lab Experiments
The advantages of using 5-(2-fluorobenzoyl)-1-methyl-1H-pyrrole-2-carboxylic acid in lab experiments include its versatility, its ability to act as an inhibitor of enzymes, its ability to act as a substrate for enzyme-catalyzed reactions, and its ability to act as a fluorescent probe for biochemical studies. The limitations of using 5-(2-fluorobenzoyl)-1-methyl-1H-pyrrole-2-carboxylic acid in lab experiments include its limited availability and its potential toxicity.
Future Directions
There are several potential future directions for the use of 5-(2-fluorobenzoyl)-1-methyl-1H-pyrrole-2-carboxylic acid in scientific research. These include further research into its mechanism of action, its potential applications in drug development, its potential therapeutic uses, and its potential uses in biotechnology. Additionally, further research into the synthesis of 5-(2-fluorobenzoyl)-1-methyl-1H-pyrrole-2-carboxylic acid and its potential uses in organic synthesis is needed.
Synthesis Methods
5-(2-fluorobenzoyl)-1-methyl-1H-pyrrole-2-carboxylic acid can be synthesized through a two-step process involving the reaction of 2-fluorobenzaldehyde with pyrrolidine-2-carboxylic acid in the presence of an acid catalyst. The first step involves the reaction of 2-fluorobenzaldehyde with pyrrolidine-2-carboxylic acid in the presence of sulfuric acid. The resulting product is a 5-substituted pyrrolidine-2-carboxylic acid. The second step involves the reaction of the 5-substituted pyrrolidine-2-carboxylic acid with 1-methyl-1H-pyrrole-2-carboxylic acid in the presence of an acid catalyst. The resulting product is 5-(2-fluorobenzoyl)-1-methyl-1H-pyrrole-2-carboxylic acid.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-(2-fluorobenzoyl)-1-methyl-1H-pyrrole-2-carboxylic acid involves the introduction of a fluorine atom onto a benzoyl group, followed by the synthesis of a pyrrole ring and the addition of a carboxylic acid group. The final product is obtained through a series of reactions involving protection and deprotection steps.", "Starting Materials": [ "2-fluorobenzoic acid", "methylamine", "acetic anhydride", "ethyl chloroformate", "2,5-dimethylpyrrole", "triethylamine", "hydrochloric acid", "sodium hydroxide", "diethyl ether", "dichloromethane", "methanol", "water" ], "Reaction": [ "Step 1: 2-fluorobenzoic acid is reacted with thionyl chloride to form 2-fluorobenzoyl chloride.", "Step 2: 2-fluorobenzoyl chloride is reacted with methylamine to form N-methyl-2-fluorobenzamide.", "Step 3: N-methyl-2-fluorobenzamide is reacted with acetic anhydride to form N-methyl-2-fluorobenzoyl acetamide.", "Step 4: N-methyl-2-fluorobenzoyl acetamide is reacted with ethyl chloroformate and triethylamine to form N-methyl-2-fluorobenzoyl acetate.", "Step 5: 2,5-dimethylpyrrole is reacted with N-methyl-2-fluorobenzoyl acetate in the presence of triethylamine to form 5-(2-fluorobenzoyl)-1-methyl-1H-pyrrole-2-carboxylic acid ethyl ester.", "Step 6: The ethyl ester is hydrolyzed with hydrochloric acid to form the corresponding carboxylic acid.", "Step 7: The carboxylic acid is protected with ethyl chloroformate and triethylamine to form the corresponding ethyl ester.", "Step 8: The ethyl ester is deprotected with sodium hydroxide to form the final product, 5-(2-fluorobenzoyl)-1-methyl-1H-pyrrole-2-carboxylic acid." ] } | |
CAS RN |
2106816-90-2 |
Product Name |
5-(2-fluorobenzoyl)-1-methyl-1H-pyrrole-2-carboxylic acid |
Molecular Formula |
C13H10FNO3 |
Molecular Weight |
247.2 |
Purity |
95 |
Origin of Product |
United States |
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